Cas no 10209-67-3 (Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI))
10209-67-3 structure
Product Name:Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI)
CAS No:10209-67-3
MF:C20H27N10O16P3
MW:756.407065629959
CID:164397
PubChem ID:3080667
Update Time:2025-04-19
Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [[1,2-bis[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-y l]ethoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
- [1,2-bis[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]ethoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®
- 1,2-bis[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]ethyl (hydroxy-phosphonooxy-phosphoryl) hydrogen phosphate
- 5')- (9CI)
- adenosine diphosphate adenosine monophosphate
- Adenosine5'-(trihydrogen diphosphate), adenylyl-(5'®3')-
- Adenosine, 5'-O-pyrophosphoryladenylyl-(3'®5')- (7CI)
- Adenosine,adenylyl-(5'®3')-,5'-(trihydrogen pyrophosphate) (8CI)
- ppApA
- Adenosine 5'-(trihydrogen diphosphate), adenylyl-(5'-3')-
- [[1,2-bis[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-y l]ethoxy-hydroxy-phosphoryl]o
- 10209-67-3
- Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI)
-
- Inchi: 1S/C20H27N10O16P3/c21-15-8-17(25-2-23-15)29(4-27-8)19-12(33)10(31)6(42-19)1-7(44-48(38,39)46-49(40,41)45-47(35,36)37)14-11(32)13(34)20(43-14)30-5-28-9-16(22)24-3-26-18(9)30/h2-7,10-14,19-20,31-34H,1H2,(H,38,39)(H,40,41)(H2,21,23,25)(H2,22,24,26)(H2,35,36,37)/t6-,7?,10-,11+,12-,13-,14-,19-,20-/m1/s1
- InChI Key: CNUZICGKLOTDRJ-ZYCSGJNZSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC(C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 756.08221
- Monoisotopic Mass: 756.081934
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 49
- Rotatable Bond Count: 11
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 398
- XLogP3: -7.3
Experimental Properties
- Density: 2.61
- Boiling Point: 1243.8°Cat760mmHg
- Flash Point: 706°C
- Refractive Index: 2.017
- PSA: 398.44
- LogP: -1.66660
Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI) Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
10209-67-3 (Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI)) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 56-65-5(Adenosine 5'-Triphosphate)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 51963-61-2(Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized)
- 102029-87-8(Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 58-64-0(Adenosine 5'-Diphosphate)
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